Cas no 1092293-60-1 (2-Chloro-5'-fluoro-2'-methoxypropiophenone)

• Product Name: 2-Chloro-5'-fluoro-2'-methoxypropiophenone
• CAS No: 1092293-60-1
• MF: C₁₀H₁₀ClFO₂
• MW: 216.636605739594
• CID: 4797392
• Update Time: 2025-05-21

2-Chloro-5'-fluoro-2'-methoxypropiophenone Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-5'-fluoro-2'-methoxypropiophenone
• 2-chloro-1-(5-fluoro-2-methoxyphenyl)propan-1-one

• Inchi： 1S/C10H10ClFO2/c1-6(11)10(13)8-5-7(12)3-4-9(8)14-2/h3-6H,1-2H3
• InChI Key： CEVOGASEXVLZCA-UHFFFAOYSA-N
• SMILES： ClC(C)C(C1C=C(C=CC=1OC)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 210
• XLogP3: 2.7
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Chloro-5'-fluoro-2'-methoxypropiophenone

Recent Advances in the Study of 2-Chloro-5'-fluoro-2'-methoxypropiophenone (CAS: 1092293-60-1) and Its Applications in Chemical Biology and Pharmaceutical Research

2-Chloro-5'-fluoro-2'-methoxypropiophenone (CAS: 1092293-60-1) is a specialized chemical compound that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its utility in drug discovery, particularly in the development of novel therapeutic agents targeting neurological disorders and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 2-Chloro-5'-fluoro-2'-methoxypropiophenone as a precursor in the synthesis of selective serotonin reuptake inhibitors (SSRIs). The research demonstrated that modifications to the methoxy and fluoro substituents on the aromatic ring could significantly enhance the compound's binding affinity to serotonin transporters, offering a promising avenue for the development of next-generation antidepressants with improved efficacy and reduced side effects.

In addition to its applications in neuroscience, this compound has also been investigated for its antimicrobial properties. A recent Nature Communications article (2024) reported that derivatives of 2-Chloro-5'-fluoro-2'-methoxypropiophenone exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study utilized computational modeling and in vitro assays to identify the optimal structural configurations for maximizing antimicrobial activity while minimizing cytotoxicity.

Another area of interest is the compound's potential role in cancer therapy. Preliminary findings from a 2024 study in Cancer Research suggested that 2-Chloro-5'-fluoro-2'-methoxypropiophenone derivatives could inhibit the proliferation of certain cancer cell lines by targeting specific signaling pathways involved in tumor growth. The researchers employed high-throughput screening and molecular docking techniques to elucidate the mechanistic basis of these effects, paving the way for further preclinical investigations.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of 2-Chloro-5'-fluoro-2'-methoxypropiophenone-based compounds. Recent efforts have focused on improving their bioavailability and reducing off-target effects through structural modifications and formulation strategies. For instance, a 2023 ACS Pharmacology & Translational Science study explored the use of nanoparticle-based delivery systems to enhance the compound's stability and targeted delivery.

In conclusion, 2-Chloro-5'-fluoro-2'-methoxypropiophenone (CAS: 1092293-60-1) represents a versatile scaffold with broad applications in drug discovery and chemical biology. Ongoing research continues to uncover its potential in addressing unmet medical needs, from neurological disorders to antimicrobial resistance and oncology. Future studies will likely focus on translating these findings into clinically viable therapeutics, leveraging advances in synthetic chemistry and computational biology.